Cas no 2138032-42-3 ((3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine)

• Product Name: (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine
• CAS No: 2138032-42-3
• MF: C₉H₁₅FN₂OS
• MW: 218.291604280472
• CID: 6564403
• PubChem ID: 165494181
• Update Time: 2025-10-30

(3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine
• EN300-1179599
• (3-fluoropropyl)[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amine
• 2138032-42-3

• Inchi： 1S/C9H15FN2OS/c1-7(11-5-3-4-10)8-6-9(13-2)12-14-8/h6-7,11H,3-5H2,1-2H3
• InChI Key： SHEFPHQOAZYYJH-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NCCCF

Computed Properties

• Exact Mass: 218.08891244g/mol
• Monoisotopic Mass: 218.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.4Ų

Additional information on (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine

Introduction to (3-Fluoropropyl)1-(3-Methoxy-1,2-Thiazol-5-yl)Ethylamine (CAS No. 2138032-42-3)

(3-Fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138032-42-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The fluorine substitution and the thiazole ring are key functional groups that contribute to its biological activity and pharmacological properties.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. It is known for its ability to enhance the stability and bioavailability of compounds, making it a valuable scaffold in drug design. The presence of the methoxy group on the thiazole ring further modulates the compound's electronic properties, influencing its interaction with biological targets.

The fluorine atom in the (3-fluoropropyl) chain is another critical feature of this compound. Fluorine substitutions are widely used in drug discovery due to their ability to improve metabolic stability, enhance lipophilicity, and alter the binding affinity of molecules to their targets. In the case of (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine, the fluorine atom likely contributes to its enhanced pharmacokinetic properties and biological activity.

Recent studies have explored the potential of (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The unique combination of the thiazole ring and fluorine substitution in this compound may offer new avenues for developing more effective treatments for these conditions.

In addition to its potential in neurological disorders, (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preliminary studies suggest that this compound may have potent anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes. This makes it a promising candidate for further development as an anti-inflammatory agent.

The pharmacokinetic profile of (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's lipophilicity and metabolic stability contribute to its prolonged half-life and sustained therapeutic effects. These characteristics are crucial for ensuring that the drug remains effective over an extended period without requiring frequent dosing.

Preclinical studies have demonstrated the safety and efficacy of (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine in animal models. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing research aims to optimize the formulation and delivery methods of this compound to maximize its therapeutic benefits while minimizing potential side effects.

In conclusion, (3-fluoropropyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138032-42-3) represents a promising candidate for the development of novel therapeutic agents. Its unique structural features, including the thiazole ring and fluorine substitution, contribute to its biological activity and pharmacological properties. Further research is needed to fully explore its potential applications in treating neurological disorders, inflammation, and other diseases. As our understanding of this compound continues to evolve, it holds great promise for advancing medical treatments and improving patient outcomes.